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Compound of Interest

Compound Name: 5-Hydroxymethyluracil-d3

For immediate reference, this guide provides essential safety and logistical information for the
proper disposal of 5-Hydroxymethyluracil-d3. Researchers, scientists, and drug development
professionals should adhere to these procedures to ensure laboratory safety and
environmental compliance. This document outlines the necessary personal protective
equipment, handling precautions, and a step-by-step disposal process.

Hazard Identification and Safety Precautions

5-Hydroxymethyluracil-d3 and its non-deuterated form are known to cause skin and serious
eye irritation, and may cause respiratory irritation.[1][2] Adherence to proper safety protocols is
mandatory when handling this compound.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate protective gloves.

Eye/Face Protection: Use chemical safety goggles or a face shield.[1][3]

Clothing: Wear protective clothing to prevent skin exposure.[1][3]

Respiratory Protection: If dust is generated, use a particle filter respirator.[3]

Handling:

e Use only in a well-ventilated area or outdoors.[1]
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e Avoid breathing dust, fumes, or vapors.[1]
e Wash hands and skin thoroughly after handling.[1][4]
e Do not eat, drink, or smoke in the handling area.[1]

Physical and Chemical Properties

The following table summarizes key quantitative data for 5-Hydroxymethyluracil. While the "-
d3" designation indicates deuteration, the fundamental physical and chemical properties are
comparable to the parent compound for disposal purposes.

Property Value

Physical State Solid, Powder][3]

Appearance White[3]

Melting Point > 300 °C /> 572 °F[3]
Molecular Formula C5H3D3N203 (for d3 variant)
Purity Typically 298%

Solubility No specific data available

Step-by-Step Disposal Procedure

The proper disposal of 5-Hydroxymethyluracil-d3 is critical to prevent environmental
contamination and ensure regulatory compliance. The following workflow outlines the required
steps from initial waste collection to final disposal.
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Step 1: Preparation & Collection

Wear Required PPE
(Gloves, Goggles, Lab Coat)

:

Collect Waste Material
(Solid or Contaminated Items)

Step 2: Containment

y

Place waste in a designated,
properly sealed container.

;

Label container clearly:
'Hazardous Waste'
'5-Hydroxymethyluracil-d3'

Step 3: Stora%e & Disposal

Store container in a designated,
secure area.

Arrange for disposal via an

approved waste disposal plant.

|
I .
Ensure Compliance

v

Consult Local, State, and
Federal Regulations

Click to download full resolution via product page

Caption: Disposal workflow for 5-Hydroxymethyluracil-d3.
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Emergency Procedures

In case of accidental exposure or spillage, follow these first-aid and cleanup measures
immediately.

First-Aid Measures:

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove
contaminated clothing and wash it before reuse.[1] If skin irritation occurs, seek medical
attention.[1]

o Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical advice.[1]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] Call a
poison center or doctor if you feel unwell.[1]

¢ Ingestion: Rinse mouth with water. Do NOT induce vomiting.[1] Seek immediate medical
attention.[1]

Spill Cleanup:

Ensure adequate ventilation and wear appropriate PPE.

Avoid generating dust.

Carefully vacuum, sweep up, or absorb the spilled material with an inert substance.[1]

Place the collected material into a suitable, labeled container for disposal.[1]

Consult local regulations for final disposal procedures.[1]

Disposal of chemical waste is strictly regulated. Always consult your institution's Environmental
Health and Safety (EHS) department for specific guidelines and to ensure full compliance with
all applicable regulations.[5] The final disposal of contents and containers must be conducted
through an approved waste disposal plant.[1][4]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2eGRiZnhvZTJuc2wwMTRzMzJjNHUzODF6djkxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4da657d4ca41da8936cc4c8fc2340accf43df505/MetaSci_MSIC369_4433-40-3_5-(Hydroxymethyl)uracil.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2eGRiZnhvZTJuc2wwMTRzMzJjNHUzODF6djkxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4da657d4ca41da8936cc4c8fc2340accf43df505/MetaSci_MSIC369_4433-40-3_5-(Hydroxymethyl)uracil.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2eGRiZnhvZTJuc2wwMTRzMzJjNHUzODF6djkxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4da657d4ca41da8936cc4c8fc2340accf43df505/MetaSci_MSIC369_4433-40-3_5-(Hydroxymethyl)uracil.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2eGRiZnhvZTJuc2wwMTRzMzJjNHUzODF6djkxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4da657d4ca41da8936cc4c8fc2340accf43df505/MetaSci_MSIC369_4433-40-3_5-(Hydroxymethyl)uracil.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2eGRiZnhvZTJuc2wwMTRzMzJjNHUzODF6djkxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4da657d4ca41da8936cc4c8fc2340accf43df505/MetaSci_MSIC369_4433-40-3_5-(Hydroxymethyl)uracil.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2eGRiZnhvZTJuc2wwMTRzMzJjNHUzODF6djkxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4da657d4ca41da8936cc4c8fc2340accf43df505/MetaSci_MSIC369_4433-40-3_5-(Hydroxymethyl)uracil.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2eGRiZnhvZTJuc2wwMTRzMzJjNHUzODF6djkxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4da657d4ca41da8936cc4c8fc2340accf43df505/MetaSci_MSIC369_4433-40-3_5-(Hydroxymethyl)uracil.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2eGRiZnhvZTJuc2wwMTRzMzJjNHUzODF6djkxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4da657d4ca41da8936cc4c8fc2340accf43df505/MetaSci_MSIC369_4433-40-3_5-(Hydroxymethyl)uracil.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2eGRiZnhvZTJuc2wwMTRzMzJjNHUzODF6djkxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4da657d4ca41da8936cc4c8fc2340accf43df505/MetaSci_MSIC369_4433-40-3_5-(Hydroxymethyl)uracil.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2eGRiZnhvZTJuc2wwMTRzMzJjNHUzODF6djkxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4da657d4ca41da8936cc4c8fc2340accf43df505/MetaSci_MSIC369_4433-40-3_5-(Hydroxymethyl)uracil.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2eGRiZnhvZTJuc2wwMTRzMzJjNHUzODF6djkxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4da657d4ca41da8936cc4c8fc2340accf43df505/MetaSci_MSIC369_4433-40-3_5-(Hydroxymethyl)uracil.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2eGRiZnhvZTJuc2wwMTRzMzJjNHUzODF6djkxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4da657d4ca41da8936cc4c8fc2340accf43df505/MetaSci_MSIC369_4433-40-3_5-(Hydroxymethyl)uracil.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2eGRiZnhvZTJuc2wwMTRzMzJjNHUzODF6djkxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4da657d4ca41da8936cc4c8fc2340accf43df505/MetaSci_MSIC369_4433-40-3_5-(Hydroxymethyl)uracil.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_1_3_6_Trimethyluracil_A_Guide_for_Laboratory_Professionals.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2eGRiZnhvZTJuc2wwMTRzMzJjNHUzODF6djkxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDMzY5XzQ0MzMtNDAtM181LSUyOEh5ZHJveHltZXRoeWwlMjl1cmFjaWwucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4da657d4ca41da8936cc4c8fc2340accf43df505/MetaSci_MSIC369_4433-40-3_5-(Hydroxymethyl)uracil.pdf
https://www.fishersci.com/store/msds?partNumber=AC121460010&productDescription=5-HYDROXYMETHYL+FURFURA+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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